Cas no 105686-07-5 (Imidazolidinetrione, [(4-methylphenyl)methyl]-)

• Product Name: Imidazolidinetrione, [(4-methylphenyl)methyl]-
• CAS No: 105686-07-5
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD01314626
• CID: 1160300
• PubChem ID: 3810011
• Update Time: 2025-10-21

Imidazolidinetrione, [(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Imidazolidinetrione, [(4-methylphenyl)methyl]-
• 105686-07-5
• 7M-755
• AKOS009325177
• SCHEMBL10341790
• 1-[(4-methylphenyl)methyl]imidazolidine-2,4,5-trione
• 1-(4-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione
• MFCD01314626

• MDL： MFCD01314626
• Inchi： 1S/C11H10N2O3/c1-7-2-4-8(5-3-7)6-13-10(15)9(14)12-11(13)16/h2-5H,6H2,1H3,(H,12,14,16)
• InChI Key： INLCRTZJAXVETM-UHFFFAOYSA-N
• SMILES： O=C1C(NC(N1CC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 218.0692
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48

Additional information on Imidazolidinetrione, [(4-methylphenyl)methyl]-

Imidazolidinetrione, [(4-methylphenyl)methyl]- (CAS No. 105686-07-5): An Overview of Its Properties and Applications

Imidazolidinetrione, [(4-methylphenyl)methyl]- (CAS No. 105686-07-5) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-Methylbenzyl imidazolidinetrione, is a derivative of imidazolidinetrione with a unique structure that confers it several interesting properties and potential applications.

The molecular formula of Imidazolidinetrione, [(4-methylphenyl)methyl]- is C₁₁H₁₂N₂O₃, and its molecular weight is approximately 212.22 g/mol. The compound features a central imidazolidinetrione core with a 4-methylbenzyl substituent, which imparts specific chemical and biological characteristics.

In recent years, the study of Imidazolidinetrione, [(4-methylphenyl)methyl]- has been driven by its potential in various applications, particularly in the development of new pharmaceuticals and materials. The compound's unique structure and properties make it an attractive candidate for further research and development.

Physical and Chemical Properties:

Imidazolidinetrione, [(4-methylphenyl)methyl]- is a white to off-white solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The compound's imidazolidinetrione core is known for its ability to form hydrogen bonds, which can influence its interactions with other molecules. This property makes it useful in the design of supramolecular assemblies and in the development of materials with specific mechanical or optical properties.

Synthesis:

The synthesis of Imidazolidinetrione, [(4-methylphenyl)methyl]- typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 4-methylbenzylamine with an appropriate dicarboxylic acid or its derivative, followed by cyclization to form the imidazolidinetrione ring.

The detailed synthetic protocol can vary depending on the specific conditions and reagents used. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste production.

Biological Activity:

Imidazolidinetrione, [(4-methylphenyl)methyl]- has been studied for its potential biological activity, particularly in the context of drug discovery and development. Initial studies have shown that the compound exhibits moderate to strong activity against certain bacterial strains, making it a candidate for further investigation as an antimicrobial agent.

In addition to its antimicrobial properties, Imidazolidinetrione, [(4-methylphenyl)methyl]- has been evaluated for its anti-inflammatory effects. Preliminary results suggest that it may have potential as an anti-inflammatory drug, although more extensive studies are needed to confirm these findings.

Pharmaceutical Applications:

The potential pharmaceutical applications of Imidazolidinetrione, [(4-methylphenyl)methyl]- are diverse. Its antimicrobial and anti-inflammatory properties make it a promising candidate for the development of new drugs to treat infections and inflammatory diseases. Moreover, the compound's unique structure may allow for the design of prodrugs that can be activated under specific physiological conditions.

In preclinical studies, Imidazolidinetrione, [(4-methylphenyl)methyl]- has shown good pharmacokinetic properties, including reasonable bioavailability and low toxicity. These characteristics are crucial for its potential use as a therapeutic agent.

Mechanism of Action:

The exact mechanism by which Imidazolidinetrione, [(4-methylphenyl)methyl]- exerts its biological effects is still under investigation. However, preliminary studies suggest that it may interact with specific cellular targets involved in bacterial growth or inflammatory responses.

Molecular modeling and docking studies have provided insights into the potential binding sites of the compound on relevant protein targets. These studies have identified key residues that may be involved in mediating the biological activity of 4-Methylbenzyl imidazolidinetrione.

Clinical Trials:

To date, there have been limited clinical trials involving 4-Methylbenzyl imidazolidinetrione due to its relatively recent discovery and ongoing preclinical evaluation. However, several Phase I trials are currently underway to assess the safety and tolerability of the compound in human subjects.

The results from these early-stage trials will provide valuable information on the pharmacokinetics and pharmacodynamics of 4-Methylbenzyl imidazolidinetrione, paving the way for more advanced clinical studies if initial findings are promising.

Safety Considerations:

Safety is a critical aspect of any pharmaceutical development process. Preclinical toxicity studies have shown that 4-Methylbenzyl imidazolidinetrione has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), ongoing monitoring is necessary to ensure that no unexpected adverse effects arise during clinical trials or post-marketing surveillance.

FUTURE DIRECTIONS:

The future research directions for 4-Methylbenzyl imidazolidinetrione are promising. Ongoing studies aim to further elucidate its mechanism of action and optimize its chemical structure to enhance its therapeutic potential. Additionally, efforts are being made to develop novel formulations that can improve drug delivery and patient compliance.